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Compound of Interest

Compound Name: 3,5-Dichlorophenol-d3

Cat. No.: B12297389

An In-depth Technical Guide to the Safe Handling of 3,5-Dichlorophenol-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 3,5-
Dichlorophenol-d3, a deuterated analog of 3,5-Dichlorophenol. While this document focuses
on the deuterated form, the safety and handling information is primarily based on the more
extensively documented non-deuterated compound, as their chemical and toxicological
properties are expected to be nearly identical. 3,5-Dichlorophenol-d3 is often utilized as an
internal standard or tracer in quantitative analyses.[1]

Chemical Identification and Physical Properties

3,5-Dichlorophenol-d3 is a chlorinated aromatic compound. The deuterium labeling provides
a distinct mass signature for use in mass spectrometry-based analytical methods.

Table 1: Physical and Chemical Properties of 3,5-Dichlorophenol
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Property

Value

Reference

Appearance

Colorless to pale yellow or pink

crystals or powder

[21(3][4][5]

Molecular Formula

CeHD3CI20

[5]

Approximately 166.02 g/mol

Molecular Weight (calculated for d3 [4]
isotopologue)
Melting Point 63-69 °C (145.4-156.2 °F) [3][5][6]
. . 233 °C (451.4 °F) at 760
Boiling Point [21[31[7]

mmHg

Solubility in Water

Poorly soluble (< 1 mg/mL at
20.5°C)

[2](7]

Vapor Density

5.6 (Air = 1)

[417]

Odor

Characteristic phenolic odor

[417]

Octanol/Water Partition

Coefficient (log Kow)

3.62 - 3.68

[7]

Hazard Identification and Classification

3,5-Dichlorophenol is classified as a hazardous substance. It is crucial to understand its

potential health and environmental effects before handling.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin
H314: Causes severe skin
Skin Corrosion/Irritation 1B/2 burns and eye damage / H315:
Causes skin irritation
) H318: Causes serious eye
Serious Eye Damage/Eye
o 1/2 damage / H319: Causes
Irritation . s
serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory
(Single Exposure) irritation
Hazardous to the Aquatic ) o
_ 2 H401: Toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 5 H411: Toxic to aquatic life with

Environment, Chronic

long lasting effects

References for Table 2:[3][8][9][10][11]

GHS Pictograms:

GHSO05 (Corrosion), GHS06 (Toxic), GHSO07 (Exclamation Mark), GHS09 (Environment)[8][10]

Signal Word: Danger[8][10]

First Aid Measures

Immediate medical attention is required in case of exposure.

Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,

Inhalation give oxygen. If not breathing, give artificial
respiration. Seek immediate medical attention.
[31[8][12]

Immediately wash with plenty of soap and water
_ while removing all contaminated clothing and
Skin Contact ) ) )
shoes.[2][3][12] Seek immediate medical

attention.[8]

Immediately rinse cautiously with water for at

least 15 minutes.[3][8][12] Remove contact
Eye Contact lenses, if present and easy to do. Continue

rinsing.[3][8][12] Seek immediate medical

attention.[8]

Do NOT induce vomiting.[8][9] Rinse mouth with
) water.[3] Never give anything by mouth to an
Ingestion . . . .
unconscious person.[8] Seek immediate medical

attention.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with 3,5-Dichlorophenol-d3 to
minimize exposure risk.

Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[8][9][13]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
vicinity of any potential exposure.[8][13]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for safe handling.
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Required Personal Protective Equipment

Eye and Face Protection Hand Protection Body Protection Respiratory Protection
A

Specific Recommendatiog?

y

\4 Y

N - - Laboratory coat, long-sleeved shirt, Use a NIOSH-approved respirator with
S::i:'fcaifsa:]?g dgfg?gsleé;: EEZS::ZSS' Ctz:m|cﬁ|ilt)r/";esrlietgn:§:g\)/es and long pants. Consider disposable an appropriate cartridge if ventilation
p . 9. . p . coveralls for larger quantities. is inadequate or dust is generated.

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 3,5-Dichlorophenol-d3.

Hygiene Practices

» Avoid all personal contact, including inhalation of dust.[9]
e Do not eat, drink, or smoke in laboratory areas.[3][9]

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.
[81[9][12]

* Remove contaminated clothing and wash it before reuse.[12][13]

Storage Conditions

e Store in a cool, dry, and well-ventilated area.[8][9][12]
» Keep the container tightly closed and store it in the original container.[7][8][9][12]

o Store away from incompatible materials such as strong oxidizing agents, acid chlorides, and
acid anhydrides.[2][8]

e Store in an area without drain or sewer access.[7]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b12297389?utm_src=pdf-body-img
https://www.benchchem.com/product/b12297389?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR0059_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-5-35.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0059_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-5-35.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0059_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15328~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:27:14~~3%205-Dichlorophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15328~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:27:14~~3%205-Dichlorophenol~~
https://www.homesciencetools.com/content/reference/CH-INDOPH.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-5-35.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0059_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15328~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:27:14~~3%205-Dichlorophenol~~
https://www.inchem.org/documents/icsc/icsc/eics0440.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-5-35.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0059_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15328~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:27:14~~3%205-Dichlorophenol~~
https://cameochemicals.noaa.gov/chemical/20164
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-5-35.pdf
https://www.inchem.org/documents/icsc/icsc/eics0440.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12297389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Preparation of a Standard
Solution

This protocol outlines the safe preparation of a standard solution of 3,5-Dichlorophenol-d3 for
analytical use.

2. Weighing 3. Dissolution
- Tare analytical balance. - Transfer solid to a volumetric flask. >

- Carefully weigh the required mass - Add appropriate solvent.
of the solid compound. - Mix gently to dissolve.

5. Labeling & Storage
- Label flask with name, concentration,
date, and hazards.
- Store appropriately.

4. Finalization
- Dilute to the mark with solvent. [~
- Cap and invert to mix thoroughly.

1. Preparation
- Assemble all necessary PPE.
- Prepare workspace in a fume hood.

Click to download full resolution via product page
Caption: A safe workflow for preparing a standard solution of 3,5-Dichlorophenol-d3.
Methodology:

o Preparation: Before starting, ensure you are wearing all required PPE as detailed in section
4.2. Prepare the work surface within a chemical fume hood by laying down absorbent,
disposable bench paper.

e Weighing: Use an analytical balance to accurately weigh the desired amount of 3,5-
Dichlorophenol-d3. Handle the solid carefully to avoid generating dust.

o Dissolution: Quantitatively transfer the weighed solid into an appropriate volumetric flask
using a powder funnel. Add a small amount of a suitable solvent (e.g., methanol, acetonitrile)
and gently swirl to dissolve the compound completely.

» Finalization: Once dissolved, carefully add more solvent until the solution reaches the
calibration mark on the neck of the volumetric flask.

o Labeling and Storage: Securely cap the flask and invert it several times to ensure the
solution is homogeneous. The container must be clearly labeled with the chemical name,
concentration, solvent, preparation date, and appropriate hazard warnings. Store the solution
according to the conditions outlined in section 4.4.
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Accidental Release and Disposal

Prompt and appropriate action is critical in the event of a spill.

Spill Response

e Minor Spills (Solid):
o Evacuate unnecessary personnel.[8]
o Ensure adequate ventilation.[8]

o Wearing appropriate PPE, gently sweep or shovel the spilled material into a suitable
container for disposal.[8]

o Avoid generating dust.[8][9] Moisten the material with 60-70% ethanol to help control dust
if necessary.[2]

o Clean the spill area with soap and water.[13]
e Major Spills:
o Evacuate the area and move upwind.[9]
o Alert the appropriate emergency response team or fire brigade.[9]
o Prevent the spill from entering drains or waterways.[7][9]

o Only trained personnel with appropriate protective equipment, including respiratory
protection, should handle the cleanup.[8][9]
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Assess Spill Size
and Risk

Small|& Contained Large or Uncontained

Minor Spill Major Spill

! '

Isolate Area
Evacuate Area
Don PPE .
. Alert Emergency Services
Contain & Clean Up
. Prevent Further Spread
Dispose of Waste

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a chemical spill.

Waste Disposal

o Dispose of waste materials in accordance with all applicable federal, state, and local
environmental regulations.[12]

e The material should be disposed of by a licensed waste disposal company.[3][12] It may be
sent to an authorized incinerator equipped with an afterburner and scrubber.[8]

Toxicological and Ecological Information

Table 4: Toxicological and Ecotoxicological Data
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Data Point Value Species Reference

LD50 Oral 2389 mg/kg Mouse [3]

Harmful if swallowed.
. [8][9] Toxic in contact
Acute Toxicity ) ) ) N/A [81I91[12]
with skin.[8] Harmful if

inhaled.[9][12]

Causes severe skin
Skin Effects burns and irritation.[2] N/A [21[3]1[71[8]

(31718l

Causes serious eye
Eye Effects damage and irritation. N/A [21[31[71[8]

(213118l

Toxic to aquatic life
Aquatic Toxicity with long-lasting N/A (71819111 1]
effects.[7][8][9][11]

Symptoms of Exposure: May include irritation of the skin, eyes, mucous membranes, and
upper respiratory tract.[2][7] Prolonged or severe exposure can lead to burns, profuse
sweating, thirst, abdominal pain, nausea, vomiting, and potential damage to the liver and
kidneys.[2]

This guide is intended for informational purposes and should not replace a thorough review of
the official Safety Data Sheet (SDS) provided by the manufacturer and a comprehensive risk
assessment for the specific procedures being undertaken. Always prioritize safety and adhere
to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet and handling precautions for 3,5-
Dichlorophenol-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12297389#safety-data-sheet-and-handling-
precautions-for-3-5-dichlorophenol-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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